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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Ethoxybenzoic acid, complete with experimental protocols for their determination. This
document is intended to serve as a comprehensive resource for researchers, scientists, and
professionals involved in drug development and materials science.

Core Physicochemical Data

4-Ethoxybenzoic acid is a white crystalline solid that is soluble in water.[1] Its key physical
properties are summarized in the table below, providing a ready reference for laboratory
applications.

Property Value Source(s)
Melting Point 197-199 °C [1112113114]
Boiling Point ~291.2 °C (estimated) [5]1[6]
Molecular Formula CoH100s3 [7]
Molecular Weight 166.17 g/mol [7]

CAS Number 619-86-3 [2][7]
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following sections detail standardized methodologies
for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline solids, this transition occurs over a narrow temperature range. The following
capillary method is a common and reliable technique for determining the melting point of 4-
Ethoxybenzoic acid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 4-Ethoxybenzoic acid is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or an oil bath and a thermometer or a digital temperature sensor. The
capillary is positioned adjacent to the thermometer bulb to ensure accurate temperature
reading.

e Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to
1-2 °C per minute as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last crystal disappears (the completion of melting) are
recorded. This range is reported as the melting point. A narrow melting range is indicative of
a high degree of purity.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. For accurate determination, especially for compounds that can decompose
at high temperatures, distillation or reflux methods are preferred.
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Methodology (Distillation Method):

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask. A small quantity (e.g., 5-10 mL) of molten
4-Ethoxybenzoic acid is placed in the distillation flask along with a few boiling chips to
ensure smooth boiling.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

o Temperature Reading: The thermometer should be positioned so that the top of the bulb is
level with the side arm of the distillation head. The temperature will rise and then stabilize.
The constant temperature observed during the distillation of the bulk of the liquid is recorded
as the boiling point.

o Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent. If the atmospheric pressure deviates significantly from standard
pressure (760 mmHg), a correction may be necessary.

Applications and Biological Significance

4-Ethoxybenzoic acid serves as a versatile intermediate in various fields. It is a key
component in the synthesis of liquid crystals and has been investigated for its potential in
pharmaceutical applications, including the development of anti-inflammatory and analgesic
agents.[5]

A notable area of research is its activity as an anti-biofilm agent. Studies have shown that 4-
ethoxybenzoic acid can inhibit the formation of biofilms by the bacterium Staphylococcus
aureus and enhance the efficacy of antibiotics like vancomycin against established biofilms.[4]
The proposed mechanism involves the alteration of cell membrane hydrophobicity, which in
turn hinders the initial attachment of bacteria to surfaces, a critical step in biofilm formation.[4]

Below is a diagram illustrating the proposed workflow of 4-Ethoxybenzoic acid's anti-biofilm
activity.
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Caption: Workflow of 4-Ethoxybenzoic Acid's Anti-Biofilm Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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